CID 12655361

• CAS No.: 72319-06-3
• Molecular Formula: C14H27O
• Molecular Weight: 211.36 g/mol
• InChI: InChI=1S/C14H27O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h2-13H2,1H3
• InChI Key: RLSSKEPLTFVCGD-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC[C]=O

Description

CID 12655361 are a type of modified gelatin derived from collagen. These compounds are produced by hydrolyzing gelatin and then reacting it with myristoyl chloride. They are known for their excellent moisturizing properties and are widely used in various industries, including cosmetics and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of gelatins, hydrolyzates, myristoyl derivatives typically involves the hydrolysis of gelatin followed by esterification with myristoyl chloride. The hydrolysis process can be carried out using enzymes such as trypsin, neutral protease, papain, or alkaline protease. Among these, alkaline protease is often preferred due to its efficiency . The esterification reaction involves heating the hydrolyzed gelatin with myristoyl chloride, resulting in the formation of myristoyl derivatives .

Industrial Production Methods: In industrial settings, the production of gelatins, hydrolyzates, myristoyl derivatives involves large-scale hydrolysis of gelatin using alkaline protease under controlled conditions. The hydrolyzed gelatin is then reacted with myristoyl chloride in a reactor, followed by purification and drying to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: CID 12655361 primarily undergo esterification reactions. They can also participate in oxidation and reduction reactions, depending on the specific functional groups present in the compound .

Common Reagents and Conditions:

Esterification: Myristoyl chloride is commonly used as the reagent for esterification. The reaction is typically carried out under heating conditions.

Oxidation and Reduction: Various oxidizing and reducing agents can be used, depending on the desired outcome of the reaction.

Major Products Formed: The major product formed from the esterification reaction is the myristoyl derivative of hydrolyzed gelatin. Other products may include various oxidized or reduced forms of the compound, depending on the specific reactions carried out .

Scientific Research Applications

CID 12655361 have a wide range of applications in scientific research:

Chemistry: They are used as emulsifiers and stabilizers in various chemical formulations.

Biology: These compounds are used in cell culture media to promote cell growth and differentiation.

Medicine: They are used in drug delivery systems due to their biocompatibility and ability to form hydrogels.

Industry: In the cosmetics industry, they are used in skincare products for their moisturizing properties

Mechanism of Action

The mechanism of action of gelatins, hydrolyzates, myristoyl derivatives involves their ability to interact with biological membranes and proteins. The myristoyl group enhances the compound’s ability to penetrate cell membranes, allowing it to exert its effects at the cellular level. This interaction can influence various cellular pathways, including signal transduction and protein stabilization .

Comparison with Similar Compounds

Gelatin: The parent compound from which gelatins, hydrolyzates, myristoyl derivatives are derived.

Collagen Hydrolysates: Similar to gelatin but with different molecular weights and properties.

Other Fatty Acid Derivatives: Compounds such as palmitoyl and stearoyl derivatives, which have similar applications but different fatty acid chains

Uniqueness: CID 12655361 are unique due to their specific combination of hydrolyzed gelatin and myristoyl groups. This combination provides enhanced moisturizing properties and better compatibility with biological systems compared to other similar compounds .